Cas no 1805591-98-3 (5-Bromo-6-(difluoromethoxy)nicotinonitrile)

• Product Name: 5-Bromo-6-(difluoromethoxy)nicotinonitrile
• CAS No: 1805591-98-3
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• MDL: MFCD28734727
• CID: 4707011
• PubChem ID: 130699081
• Update Time: 2025-06-14

5-Bromo-6-(difluoromethoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-(difluoromethoxy)nicotinonitrile
• 5-Bromo-6-(difluoromethoxy)pyridine-3-carbonitrile
• G72103
• MFCD28734727
• 1805591-98-3
• 5-Bromo-6-(difluoromethoxy)nicotinonitrile

• MDL： MFCD28734727
• Inchi： 1S/C7H3BrF2N2O/c8-5-1-4(2-11)3-12-6(5)13-7(9)10/h1,3,7H
• InChI Key： DMVZVRLGLOPSCP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CN=C1OC(F)F

Computed Properties

• Exact Mass: 247.93968g/mol
• Monoisotopic Mass: 247.93968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 2.5

Additional information on 5-Bromo-6-(difluoromethoxy)nicotinonitrile

Comprehensive Overview of 5-Bromo-6-(difluoromethoxy)nicotinonitrile (CAS No. 1805591-98-3): Properties, Applications, and Industry Relevance

5-Bromo-6-(difluoromethoxy)nicotinonitrile (CAS No. 1805591-98-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nicotinonitrile derivative features a unique bromine substitution and difluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₃BrF₂N₂O, and precise structural attributes contribute to its utility in modern drug discovery pipelines.

The compound's structural motif aligns with current trends in fluorinated pharmaceuticals, a hot topic in medicinal chemistry due to fluorine's ability to enhance metabolic stability and bioavailability. Researchers frequently search for "fluorinated nicotinonitrile applications" or "bromo-substituted nitrile synthesis," reflecting the growing demand for such building blocks. 5-Bromo-6-(difluoromethoxy)nicotinonitrile addresses these needs by offering a balance of reactivity and selectivity in cross-coupling reactions, a key focus area in AI-driven molecular design platforms.

From a synthetic perspective, this compound serves as a critical precursor for kinase inhibitor development, particularly in oncology research. Its pyridine core allows for diverse functionalization, enabling the creation of targeted therapies—a subject dominating queries like "anticancer drug intermediates 2024" and "small molecule modulators." The difluoromethoxy group further enhances lipophilicity, a property highly sought after in blood-brain barrier penetration studies, as evidenced by rising searches for "CNS-active fluorinated compounds."

In agrochemical applications, 5-Bromo-6-(difluoromethoxy)nicotinonitrile contributes to the development of next-generation pesticides with improved environmental profiles. The industry's shift toward low-residue crop protection agents has increased interest in such halogenated intermediates, with search volumes spiking for terms like "sustainable agrochemical synthesis." Its nitrile functionality also enables conjugation with bioactive moieties, supporting the creation of systemic plant protection compounds.

Analytical characterization of CAS No. 1805591-98-3 reveals excellent stability under standard storage conditions, a crucial factor for industrial-scale applications. Recent publications highlight its use in high-throughput screening libraries, correlating with the pharmaceutical industry's focus on fragment-based drug discovery. This aligns with trending searches such as "nitrile-containing pharmacophores" and "brønsted acid catalysis with fluorinated heterocycles," demonstrating its interdisciplinary relevance.

The compound's regioselective reactivity makes it particularly valuable for parallel synthesis approaches, a technique gaining traction in combinatorial chemistry workflows. Patent analyses show increasing incorporation of 5-Bromo-6-(difluoromethoxy)nicotinonitrile in intellectual property filings related to metabolic disease therapeutics—a sector experiencing exponential growth due to global health trends. This connection to diabetes and obesity research answers frequent queries about "nicotinonitrile-based PPAR modulators."

From a supply chain perspective, the availability of 1805591-98-3 in both research and bulk quantities addresses the market's need for scalable intermediates. Quality control protocols typically involve HPLC purity verification (>98%) and residual solvent analysis, meeting stringent regulatory requirements for GMP-compliant synthesis. These specifications respond to common concerns about "pharmaceutical-grade nitrile compounds" in supplier evaluations.

Emerging applications in material science have expanded the compound's utility beyond life sciences. Its electron-deficient aromatic system shows promise in developing organic semiconductors, connecting to trending searches for "nitrile-functionalized electronic materials." This dual applicability in biotech and cleantech sectors positions 5-Bromo-6-(difluoromethoxy)nicotinonitrile as a future-forward chemical entity with cross-industry potential.

Environmental and safety assessments indicate that proper handling of this compound requires standard laboratory precautions, with particular attention to its brominated structure during waste disposal. These protocols align with industry best practices for green chemistry implementations—a subject generating substantial search traffic through terms like "eco-friendly heterocycle processing."

In conclusion, 5-Bromo-6-(difluoromethoxy)nicotinonitrile (CAS No. 1805591-98-3) represents a multifunctional chemical building block at the intersection of cutting-edge research and industrial applications. Its unique combination of halogenation, fluorination, and cyano functionality continues to inspire innovation across therapeutic development, sustainable agriculture, and advanced materials—addressing numerous industry pain points reflected in contemporary search patterns and scientific discourse.